
Personal protective equipment for handling L-
Threonine, N-(2-hydroxyethyl)- (9CI)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
L-Threonine, N-(2-hydroxyethyl)-

(9CI)

Cat. No.: B584059 Get Quote

Essential Safety and Handling Guide for L-
Threonine, N-(2-hydroxyethyl)- (9CI)
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling L-Threonine, N-(2-
hydroxyethyl)- (9CI) in a laboratory setting. While specific safety data for this derivative is not

readily available, the following recommendations are based on the well-documented safety

profile of the parent compound, L-Threonine, and general principles for handling similar

chemical substances. Prudent laboratory practices should always be observed.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

L-Threonine, N-(2-hydroxyethyl)- (9CI).
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Protection Type Recommended Equipment Purpose

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To prevent eye contact with

dust or splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).
To prevent skin contact.

Body Protection Laboratory coat.
To protect personal clothing

and skin from contamination.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation. A NIOSH-approved

respirator may be necessary if

handling large quantities or if

dust is generated.

To prevent inhalation of dust

particles.

Handling and Storage Protocols
Adherence to proper handling and storage procedures is essential for maintaining a safe

laboratory environment.

Handling:

Ventilation: Work in a well-ventilated area to minimize dust accumulation.

Avoid Contact: Take precautions to avoid contact with eyes, skin, and clothing.[1]

Personal Hygiene: Wash hands thoroughly after handling the substance.[1][2] Do not eat,

drink, or smoke in the laboratory.[1]

Dust Control: Minimize dust generation and accumulation.[3]

Storage:

Container: Store in a tightly closed container in a cool, dry place.[1][3]
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Incompatibilities: Avoid contact with strong oxidizing agents.[2][4]

Spill and Disposal Procedures
In the event of a spill or for routine disposal, the following steps should be taken.

Spill Response:

Containment: For spills, wear appropriate PPE and prevent the powder from becoming

airborne.

Cleanup: Carefully sweep up the spilled material and place it in a sealed container for

disposal.[2]

Decontamination: Wash the spill area with soap and water after material pickup is complete.

[2]

Disposal:

Waste Classification: This chemical is not typically classified as hazardous waste.

Disposal Method: Dispose of the waste in accordance with local, state, and federal

regulations. It is generally acceptable to dispose of it as a non-hazardous solid waste.[4]

Consult with your institution's environmental health and safety department for specific

guidance.

Safety Protocol Workflow
The following diagram illustrates the logical workflow for safely handling L-Threonine, N-(2-
hydroxyethyl)- (9CI).
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Caption: Workflow for safe handling of L-Threonine, N-(2-hydroxyethyl)- (9CI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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